Cas no 2287344-57-2 ([3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol)

• Product Name: [3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• CAS No: 2287344-57-2
• MF: C₁₂H₁₂F₂O
• MW: 210.219890594482
• CID: 6158636
• PubChem ID: 137943822
• Update Time: 2025-10-29

[3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• EN300-6762202
• [3-(3,5-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]methanol
• 2287344-57-2

• Inchi： 1S/C12H12F2O/c13-9-1-8(2-10(14)3-9)12-4-11(5-12,6-12)7-15/h1-3,15H,4-7H2
• InChI Key： IIGFIEMPECWRDL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C12CC(CO)(C1)C2)F

Computed Properties

• Exact Mass: 210.08562133g/mol
• Monoisotopic Mass: 210.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on [3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol

Comprehensive Overview of [3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No. 2287344-57-2)

The compound [3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No. 2287344-57-2) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique bicyclo[1.1.1]pentane scaffold, combined with the 3,5-difluorophenyl moiety, makes it a valuable building block for drug discovery and advanced material design. Researchers are particularly interested in its potential applications as a bioisostere for tert-butyl or phenyl groups, which can improve metabolic stability and pharmacokinetic properties.

In recent years, the demand for fluorinated compounds like [3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol has surged due to their role in modulating drug solubility and bioavailability. The incorporation of fluorine atoms into organic molecules is a hot topic in medicinal chemistry, as it often enhances binding affinity and reduces off-target effects. This compound’s methanol functional group further allows for versatile derivatization, enabling its use in coupling reactions or as a precursor for more complex structures.

The bicyclo[1.1.1]pentane core is a standout feature of this molecule, offering a rigid, three-dimensional geometry that mimics sp³-hybridized carbon centers. This property is increasingly sought after in fragment-based drug discovery, where researchers aim to replace flat, aromatic systems with more three-dimensional scaffolds to improve drug-like properties. The 3,5-difluorophenyl substituent adds another layer of functionality, often contributing to π-stacking interactions in biological targets.

From a synthetic chemistry perspective, [3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol presents intriguing challenges and opportunities. Its preparation typically involves multi-step organic synthesis, including cross-coupling reactions and ring-strain exploitation strategies. The compound’s stability under various conditions is also a subject of study, particularly for researchers exploring its use in high-throughput screening or combinatorial chemistry platforms.

Beyond pharmaceuticals, this compound’s unique structure has potential applications in agrochemicals and functional materials. For instance, its fluorine-rich composition could be leveraged in the development of liquid crystals or polymeric coatings with enhanced durability. The growing interest in sustainable chemistry has also prompted investigations into greener synthetic routes for such high-value intermediates.

In summary, [3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No. 2287344-57-2) represents a compelling case study in modern chemical innovation. Its combination of a strained hydrocarbon framework, fluorine substitution, and hydroxyl functionality positions it as a versatile tool for researchers across multiple disciplines. As the scientific community continues to explore three-dimensional drug design and fluorine chemistry, this compound is likely to remain a focal point of cutting-edge research.